Cas no 18202-74-9 (4(1H)-Pyrimidinone, 2-(1,1-dimethylethyl)-6-hydroxy-5-nitro-)

• Product Name: 4(1H)-Pyrimidinone, 2-(1,1-dimethylethyl)-6-hydroxy-5-nitro-
• CAS No: 18202-74-9
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• CID: 1373756
• Update Time: 2024-08-16

4(1H)-Pyrimidinone, 2-(1,1-dimethylethyl)-6-hydroxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 2-(1,1-dimethylethyl)-6-hydroxy-5-nitro-
• 4(3H)-Pyrimidinone, 2-(1,1-dimethylethyl)-6-hydroxy-5-nitro-

• Inchi： 1S/C8H11N3O4/c1-8(2,3)7-9-5(12)4(11(14)15)6(13)10-7/h1-3H3,(H2,9,10,12,13)
• InChI Key： YQBGCKDLACWCES-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C)=NC(O)=C([N+]([O-])=O)C(=O)N1

Computed Properties

• Exact Mass: 213.07503

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Melting Point: >250 °C
• PSA: 104.83
• pka: 2.04±0.10(Predicted)